Cas no 157542-91-1 ( )

• Product Name: &nbsp
• CAS No: 157542-91-1
• MF: C₁₇H₁₃ClN₂O₄
• MW: 344.749123334885
• CID: 904361
• PubChem ID: 3246729
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[4-(7-chloroquinoxalin-2-yl)oxyphenoxy]propanoic acid
• AC1MMZ2E
• CHEMBL1741037
• NSC698215
• NSC-698215
• Propanoic acid, (+)-(R)-
• UNII-8VSJ573G09
• XK-469 free acid, (R)-
• XK-469R
• DTXSID80166279
• Q27271093
• 8VSJ573G09
• NCI60_035159
• R(+)xk469
• (2R)-2-[4-[(7-Chloro-2-quinoxalinyl)oxy]phenoxy]propanoic acid
• (R)-xk-469 free acid
• (r)-2-(4-(7-chloro-2-quinoxalinyloxy)phenoxy)propanoic acid
• SCHEMBL10261981
• Propanoic acid, 2-(4-((7-chloro-2-quinoxalinyl)oxy)phenoxy)-, (2R)-
• 157542-91-1
•  

• Inchi： 1S/C17H13ClN2O4/c1-10(17(21)22)23-12-3-5-13(6-4-12)24-16-9-19-14-7-2-11(18)8-15(14)20-16/h2-10H,1H3,(H,21,22)/t10-/m1/s1
• InChI Key： NUQZXROIVGBRGR-SNVBAGLBSA-N
• SMILES： ClC1C=CC2C(C=1)=NC(=CN=2)OC1C=CC(=CC=1)O[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 344.05649
• Monoisotopic Mass: 344.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• PSA: 81.54
• LogP: 3.92740